Cas no 757247-93-1 (4-Amino-2-fluoro-3-methylbenzonitrile)
757247-93-1 structure
Product Name:4-Amino-2-fluoro-3-methylbenzonitrile
CAS No:757247-93-1
MF:C8H7FN2
MW:150.152984857559
MDL:MFCD18826339
CID:549379
PubChem ID:45078676
Update Time:2025-04-19
4-Amino-2-fluoro-3-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,4-amino-2-fluoro-3-methyl-
- Benzonitrile, 4-amino-2-fluoro-3-methyl- (9CI)
- SCHEMBL152108
- 4-Amino-2-fluoro-3-methylbenzonitrile
- 757247-93-1
- AMY28066
- AKOS027385314
- PS-11734
- GTAKXKONKSMWLZ-UHFFFAOYSA-N
- MFCD18826339
- CS-0061149
- W17036
- SB76416
- Benzonitrile, 4-amino-2-fluoro-3-methyl-
- DB-342428
-
- MDL: MFCD18826339
- Inchi: 1S/C8H7FN2/c1-5-7(11)3-2-6(4-10)8(5)9/h2-3H,11H2,1H3
- InChI Key: GTAKXKONKSMWLZ-UHFFFAOYSA-N
- SMILES: FC1=C(C#N)C=CC(=C1C)N
Computed Properties
- Exact Mass: 150.059
- Monoisotopic Mass: 150.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8A^2
- XLogP3: 1.4
Experimental Properties
- Density: 1.20±0.1 g/cm3(Predicted)
- Boiling Point: 305.3±42.0 °C(Predicted)
4-Amino-2-fluoro-3-methylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB512955-250 mg |
4-Amino-2-fluoro-3-methylbenzonitrile |
757247-93-1 | 250MG |
€169.90 | 2023-04-18 | ||
| abcr | AB512955-1 g |
4-Amino-2-fluoro-3-methylbenzonitrile |
757247-93-1 | 1g |
€367.50 | 2023-04-18 | ||
| Apollo Scientific | PC501107-250mg |
4-Amino-2-fluoro-3-methylbenzonitrile |
757247-93-1 | 250mg |
£10.00 | 2024-05-26 | ||
| Apollo Scientific | PC501107-1g |
4-Amino-2-fluoro-3-methylbenzonitrile |
757247-93-1 | 1g |
£11.00 | 2024-05-26 | ||
| Apollo Scientific | PC501107-5g |
4-Amino-2-fluoro-3-methylbenzonitrile |
757247-93-1 | 5g |
£12.00 | 2024-05-26 | ||
| ChemScence | CS-0061149-100mg |
4-Amino-2-fluoro-3-methylbenzonitrile |
757247-93-1 | 100mg |
$63.0 | 2022-04-26 | ||
| ChemScence | CS-0061149-250mg |
4-Amino-2-fluoro-3-methylbenzonitrile |
757247-93-1 | 250mg |
$71.0 | 2022-04-26 | ||
| ChemScence | CS-0061149-1g |
4-Amino-2-fluoro-3-methylbenzonitrile |
757247-93-1 | 1g |
$183.0 | 2022-04-26 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A915203-250mg |
4-Amino-2-fluoro-3-methylbenzonitrile |
757247-93-1 | 95% | 250mg |
819.00 | 2021-05-17 | |
| TRC | A919990-10mg |
4-Amino-2-fluoro-3-methylbenzonitrile |
757247-93-1 | 10mg |
$ 50.00 | 2022-06-07 |
4-Amino-2-fluoro-3-methylbenzonitrile Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
757247-93-1 (4-Amino-2-fluoro-3-methylbenzonitrile) Related Products
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